Cas no 1107548-04-8 (3-hydroxy-1-(4-methoxyphenyl)-3-phenyl-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide)

• Product Name: 3-hydroxy-1-(4-methoxyphenyl)-3-phenyl-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide
• CAS No: 1107548-04-8
• MF: C₁₉H₂₁BrN₂O₂S
• MW: 421.351242780685
• CID: 6256402
• PubChem ID: 18553109
• Update Time: 2025-05-22

3-hydroxy-1-(4-methoxyphenyl)-3-phenyl-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(4-methoxyphenyl)-3-phenyl-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide
• F0522-0362
• 3-hydroxy-1-(4-methoxyphenyl)-3-phenyl-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide
• 1-(4-methoxyphenyl)-3-phenyl-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol;bromide
• AKOS016371695
• SR-01000161639
• 1107548-04-8
• SR-01000161639-1
• 3-hydroxy-1-(4-methoxyphenyl)-3-phenyl-2H,3H,5H,6H,7H-1lambda5-imidazo[2,1-b][1,3]thiazin-1-ylium bromide

• Inchi： 1S/C19H21N2O2S.BrH/c1-23-17-10-8-16(9-11-17)20-14-19(22,15-6-3-2-4-7-15)21-12-5-13-24-18(20)21;/h2-4,6-11,22H,5,12-14H2,1H3;1H/q+1;/p-1
• InChI Key： UPDZOMQSXMFAJT-UHFFFAOYSA-M
• SMILES： [Br-].S1CCC[N+]2=C1N(C1C=CC(=CC=1)OC)CC2(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 420.05071g/mol
• Monoisotopic Mass: 420.05071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61Ų

Additional information on 3-hydroxy-1-(4-methoxyphenyl)-3-phenyl-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide

Compound CAS No. 1107548-04-8: 3-Hydroxy-1-(4-methoxyphenyl)-3-phenyl-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium Bromide

The compound with CAS No. 1107548-04-8, known as 3-hydroxy-1-(4-methoxyphenyl)-3-phenyl-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide, is a highly specialized organic compound with significant potential in the field of medicinal chemistry and pharmacology. This compound belongs to the class of imidazothiazinylium salts and has garnered attention due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by a fused imidazo[2,1-b][1,3]thiazine ring system with substituents that include a hydroxy group and a methoxyphenyl moiety. The presence of these functional groups contributes to its stability and reactivity under various chemical conditions. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting specific cellular pathways.

One of the most notable aspects of this compound is its ability to interact with biological targets such as protein kinases and other enzymes involved in disease progression. Research conducted in 2023 has demonstrated that it exhibits selective inhibition against certain kinases without causing significant off-target effects. This selectivity makes it an attractive candidate for drug development programs focused on treating conditions such as cancer and inflammatory diseases.

The synthesis of this compound involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring its suitability for preclinical studies.

In terms of pharmacokinetics, studies have shown that this compound has favorable absorption properties when administered orally or via other routes. Its bioavailability is enhanced by the presence of the methoxy group on the phenyl ring, which reduces metabolic degradation in vivo.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various drug targets using molecular docking techniques. These computational models have provided valuable insights into its mechanism of action and guided further optimization efforts.

The application of this compound extends beyond traditional drug discovery; it has also been explored for use in diagnostic imaging and as a component in advanced drug delivery systems. Its ability to fluoresce under certain conditions makes it a promising tool for real-time monitoring of biological processes.

In conclusion, the compound with CAS No. 1107548-04-8 represents a significant advancement in the field of medicinal chemistry due to its unique structure and diverse biological activities. Continued research into its properties will undoubtedly unlock new opportunities for its application in therapeutics and diagnostics.